Cas no 57731-17-6 (2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone)

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone structure

57731-17-6 structure

Product Name:2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone

CAS No:57731-17-6

Molecular Formula:C₆H₄OSClBr

Molecular Weight:239.51736

MDL:MFCD00829820

CID:385933

PubChem ID:2063634

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Properties

Names and Identifiers

- 2-Bromo-1-(5-chlorothiophen-2-yl)ethanone
- 2-Bromo-1-(5-chloro-2-thienyl)-1-ethanone
- 2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone
- Ethanone, 2-bromo-1-(5-chloro-2-thienyl)-
- 2-(bromoacetyl)-5-chlorothiophene
- 2-bromo-1-(5-chloro-2-thienyl)ethanone
- 2-bromo-1-(5-chlorothien-2-yl)ethanone
- YIKFQMAUWNYCHK-UHFFFAOYSA-N
- SCHEMBL230769
- DTXSID90366304
- 57731-17-6
- J-508158
- S12170
- 2-bromo-1-(5-chlorothiophen-2-yl)-ethanone
- EN300-01910
- MFCD00829820
- Z57040524
- PB43098
- 2-bromanyl-1-(5-chloranylthiophen-2-yl)ethanone
- 2-bromo-1-(5-chlorothiophen-2-yl)ethan-1-one
- SY079930
- 2-bromo-1-(5-chloro-2-thiophenyl)ethanone
- 12X-0810
- FT-0640480
- 2-bromo-1-(5-chloro-thiophen-2-yl)-ethanone, AldrichCPR
- CS-0060157
- AKOS000115711
- A831572
- DB-053094
- ALBB-034446
- MDL： MFCD00829820
- InChIKey： YIKFQMAUWNYCHK-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H4BrClOS/c7-3-4(9)5-1-2-6(8)10-5/h1-2H,3H2
- SMILES： C1=C(C(=O)CBr)SC(=C1)Cl

Computed Properties

Exact Mass: 237.88500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 237.88548g/mol
Heavy Atom Count: 10
Complexity: 142
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 45.3Å²

Experimental Properties

LogP: 2.97910
PSA: 45.31000
Melting Point: 73-75
Sensitiveness: Lachrymatory

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Security Information

Safety Instruction： 26
Dangerous goods sign：
Hazard Statement： Corrosive/Lachrymatory/Keep Cold
Risk Phrases： 22-36
HazardClass：IRRITANT

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EDOW-250mg	2-BROMO-1-(5-CHLORO-THIOPHEN-2-YL)-ETHANONE	57731-17-6	96%	250mg	$14.00	2025-02-27
A2B Chem LLC	AG70128-250mg	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6	96%	250mg	$14.00	2024-04-19
Aaron	AR00EDX8-250mg	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6	95%	250mg	$17.00	2025-01-24
abcr	AB236166-1 g	2-Bromo-1-(5-chloro-2-thienyl)-1-ethanone, 95%; .	57731-17-6	95%	1g	€120.70	2023-04-27
Alichem	A169005754-25g	2-Bromo-1-(5-chlorothiophen-2-yl)ethanone	57731-17-6	95%	25g	$401.25	2023-09-01
Ambeed	A985383-5g	2-Bromo-1-(5-chlorothiophen-2-yl)ethanone	57731-17-6	96%	5g	$126.0
Apollo Scientific	OR14033-1g	2-(Bromoacetyl)-5-chlorothiophene	57731-17-6		1g	£15.00	2025-02-19
Chemenu	CM200091-25g	2-Bromo-1-(5-chloro-2-thienyl)-1-ethanone	57731-17-6	96%	25g	$351	2021-08-05
eNovation Chemicals LLC	D765824-5g	2-BROMO-1-(5-CHLORO-THIOPHEN-2-YL)-ETHANONE	57731-17-6	95%	5g	$215	2022-06-09
Fluorochem	018071-1g	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6	99%	1g	￡42.00	2022-03-01

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Synthesis

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:57731-17-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:57731-17-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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5. Soluble polycyclosilane–polysiloxane hybrid material and silicon thin film with optical properties at 193 nm and etch selectivity†

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9. A metal–organic framework assembled from Y(iii), Li(i), and terephthalate: hydrothermal synthesis, crystal structure, thermal decomposition and topological studies†

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57731-17-6 (2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:57731-17-6)2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone

Purity:99%

Quantity:25g

Price($):344.0